Inosine-5/'-monophosphate (sodium salt hydrate)
Inosine-5/'-monophosphate (sodium salt hydrate)
Brand Name:
Vulcanchem
CAS No.:
20813-76-7
VCID:
VC0005338
InChI:
InChI=1S/C10H13N4O8P.2Na.8H2O/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;;;;;;;;/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20);;;8*1H2/q;2*+1;;;;;;;;/p-2/t4-,6-,7-,10-;;;;;;;;;;/m1........../s1
SMILES:
C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])[O-])O)O.O.O.O.O.O.O.O.O.[Na+].[Na+]
Molecular Formula:
C10H11N4O8P • 2Na [8H2O]
Molecular Weight:
536.3
Inosine-5/'-monophosphate (sodium salt hydrate)
CAS No.: 20813-76-7
Inhibitors
VCID: VC0005338
Molecular Formula: C10H11N4O8P • 2Na [8H2O]
Molecular Weight: 536.3
| CAS No. | 20813-76-7 |
|---|---|
| Product Name | Inosine-5/'-monophosphate (sodium salt hydrate) |
| Molecular Formula | C10H11N4O8P • 2Na [8H2O] |
| Molecular Weight | 536.3 |
| IUPAC Name | disodium;[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl phosphate;octahydrate |
| Standard InChI | InChI=1S/C10H13N4O8P.2Na.8H2O/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;;;;;;;;/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20);;;8*1H2/q;2*+1;;;;;;;;/p-2/t4-,6-,7-,10-;;;;;;;;;;/m1........../s1 |
| Standard InChIKey | QKWLBOYKTJDMLH-NAGQJCCQSA-L |
| SMILES | C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])[O-])O)O.O.O.O.O.O.O.O.O.[Na+].[Na+] |
| Appearance | Assay:≥95%A crystalline solid |
| Synonyms | 5/'-Inosinic acid, disodium salt octahydrate |
| PubChem Compound | 135565914 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume